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Chromeazurol B Chromeazurol B
Brand Name: Vulcanchem
CAS No.: 1796-92-5
VCID: VC0160869
InChI: InChI=1S/C23H16Cl2O6.2Na/c1-10-6-12(8-14(20(10)26)22(28)29)18(19-16(24)4-3-5-17(19)25)13-7-11(2)21(27)15(9-13)23(30)31;;/h3-9,26H,1-2H3,(H,28,29)(H,30,31);;/q;2*+1/p-2
SMILES: CC1=CC(=CC(=C1[O-])C(=O)[O-])C(=C2C=C(C(=O)C(=C2)C(=O)O)C)C3=C(C=CC=C3Cl)Cl.[Na+].[Na+]
Molecular Formula: C23H14Cl2Na2O6
Molecular Weight: 503.24

Chromeazurol B

CAS No.: 1796-92-5

Main Products

VCID: VC0160869

Molecular Formula: C23H14Cl2Na2O6

Molecular Weight: 503.24

Chromeazurol B - 1796-92-5

CAS No. 1796-92-5
Product Name Chromeazurol B
Molecular Formula C23H14Cl2Na2O6
Molecular Weight 503.24
IUPAC Name disodium;5-[(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichlorophenyl)methyl]-3-methyl-2-oxidobenzoate
Standard InChI InChI=1S/C23H16Cl2O6.2Na/c1-10-6-12(8-14(20(10)26)22(28)29)18(19-16(24)4-3-5-17(19)25)13-7-11(2)21(27)15(9-13)23(30)31;;/h3-9,26H,1-2H3,(H,28,29)(H,30,31);;/q;2*+1/p-2
SMILES CC1=CC(=CC(=C1[O-])C(=O)[O-])C(=C2C=C(C(=O)C(=C2)C(=O)O)C)C3=C(C=CC=C3Cl)Cl.[Na+].[Na+]
PubChem Compound 54726806
Last Modified Nov 11 2021
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